ZINC carbonate

• CAS No.: 3486-35-9
• Molecular Formula: CH2O3Zn
• Molecular Weight: 127.4 g/mol
• IUPAC Name: carbonic acid;zinc
• InChI: InChI=1S/CH2O3.Zn/c2-1(3)4;/h(H2,2,3,4)
• InChI Key: ONIOAEVPMYCHKX-UHFFFAOYSA-N
• impurities: CADMIUM IS A MINOR CONSTITUENT OF SMITHSONITE.
• SMILES: C(=O)([O-])[O-].[Zn+2]
• Canonical SMILES: C(=O)(O)O.[Zn]
• Color/Form: WHITE RHOMBIC CRYSTALS; WHITE, CRYSTALLINE POWDER; RHOMBOHEDRAL STRUCTURE
• density: 4.398 at 68 °F (USCG, 1999) - Denser than water; will sink; 4.4 g/cu cm
• melting_point: Loses CO2 at 572 °F = 300 °F = 573.2 °F (USCG, 1999)
• physical_description: Zinc carbonate appears as a white crystalline solid or powder that is insoluble in water. The primary hazard is the threat posed to the environment. Immediate steps should be taken to limit its spread to the environment. Used in pharmaceuticals, to make other zinc compounds, as a feed additive.; Other Solid; Dry Powder; White solid; [Hawley] White odorless powder; [MSDSonline]
• Pictograms: Environmental Hazard
• solubility: 0.001 G/100 G OF WATER AT 15 °C; SOL IN DIL ACIDS, ALKALIES & SOLN OF AMMONIUM SALTS.; INSOL IN AMMONIA, PYRIDINE & ACETONE; Insol in alcohol
• Synonyms: zinc carbonate

Description

Zinc carbonate is an inorganic compound with the chemical formula ZnCO₃. It appears as a white crystalline powder and is also known as smithsonite or zinc spar. This compound is insoluble in water but dissolves in acids. This compound occurs naturally as the mineral smithsonite and is an important ore of zinc .

Scientific Research Applications

Zinc carbonate has a wide range of applications in scientific research:

Chemistry: It is used as a precursor for the fabrication of zinc oxide particles.

Biology: this compound nanoparticles have been shown to augment the growth of rice seedlings by suppressing Fusarium fujikuroi and modulating zinc content in rice seedlings.

Medicine: It is used in ointments and lotions for its astringent and antiseptic properties, particularly in treating skin conditions like eczema and psoriasis.

Industry: this compound is used in rubber production as a raw material to improve the translucency or transparency of natural rubber.

Safety and Hazards

Zinc Carbonate should be handled with care. Avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes. Use personal protective equipment and ensure adequate ventilation.

Future Directions

Zinc Carbonate is gaining attention in the field of energy storage, particularly in the development of rechargeable Zinc–Air Batteries (ZABs) for applications requiring high-capacity batteries, such as portable electronics, electric vehicles, and renewable energy storage.

Biochemical Analysis

Biochemical Properties

Zinc carbonate plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. One of the primary interactions is with zinc-dependent enzymes, where zinc acts as a cofactor. These enzymes include carbonic anhydrase, which catalyzes the reversible hydration of carbon dioxide, and alkaline phosphatase, which is involved in dephosphorylation reactions . This compound provides the necessary zinc ions that are crucial for the catalytic activity of these enzymes. The interaction between this compound and these enzymes involves the coordination of zinc ions with the active sites of the enzymes, facilitating the catalytic process.

Cellular Effects

This compound influences various cellular processes and functions. It affects cell signaling pathways, gene expression, and cellular metabolism. Zinc ions released from this compound can modulate the activity of transcription factors, such as metal-responsive transcription factor 1 (MTF-1), which regulates the expression of genes involved in zinc homeostasis and detoxification . Additionally, this compound can impact cellular metabolism by influencing the activity of enzymes involved in glycolysis and the citric acid cycle. The presence of zinc ions can enhance or inhibit the activity of these enzymes, thereby affecting the overall metabolic flux within the cell.

Molecular Mechanism

The molecular mechanism of this compound involves its dissociation into zinc ions and carbonate ions in biological systems. Zinc ions can bind to various biomolecules, including enzymes, proteins, and nucleic acids. This binding can result in enzyme activation or inhibition, depending on the specific enzyme and the nature of the interaction. For example, zinc ions can activate carbonic anhydrase by coordinating with the active site, facilitating the conversion of carbon dioxide to bicarbonate . Conversely, zinc ions can inhibit the activity of certain enzymes by binding to inhibitory sites or displacing essential metal cofactors. Additionally, zinc ions can influence gene expression by interacting with transcription factors and modulating their activity.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability and degradation. This compound is relatively stable under standard conditions, but it can undergo decomposition at elevated temperatures, forming zinc oxide and carbon dioxide . Long-term exposure to this compound in in vitro or in vivo studies has shown that it can have sustained effects on cellular function. For example, prolonged exposure to this compound can lead to the accumulation of zinc ions within cells, potentially affecting cellular homeostasis and function. The stability and degradation of this compound should be carefully considered when designing experiments and interpreting results.

Dosage Effects in Animal Models

The effects of this compound can vary with different dosages in animal models. At low doses, this compound can provide essential zinc ions that support normal physiological functions. At high doses, this compound can exhibit toxic effects. Studies have shown that excessive zinc intake can lead to zinc toxicity, characterized by symptoms such as nausea, vomiting, and impaired immune function . The threshold for zinc toxicity varies among different animal species and depends on factors such as age, diet, and overall health. It is important to determine the appropriate dosage of this compound to avoid adverse effects while ensuring sufficient zinc levels for optimal health.

Metabolic Pathways

This compound is involved in various metabolic pathways, primarily through the provision of zinc ions. These ions act as cofactors for numerous enzymes involved in metabolic processes. For example, zinc ions are essential for the activity of enzymes in the glycolytic pathway, such as hexokinase and phosphofructokinase . Additionally, zinc ions play a role in the citric acid cycle by activating enzymes such as aconitase and isocitrate dehydrogenase. The presence of zinc ions can influence the overall metabolic flux and the levels of metabolites within the cell. This compound, through its dissociation into zinc ions, contributes to the regulation of these metabolic pathways.

Transport and Distribution

This compound is transported and distributed within cells and tissues primarily in the form of zinc ions. These ions can be transported across cell membranes by specific zinc transporters, such as ZIP (Zrt/Irt-like Protein) and ZnT (Zinc Transporter) families . Once inside the cell, zinc ions can bind to various proteins and biomolecules, influencing their localization and function. The distribution of zinc ions within tissues is tightly regulated to maintain zinc homeostasis. This compound, by providing a source of zinc ions, contributes to the overall transport and distribution of zinc within the body.

Subcellular Localization

The subcellular localization of this compound is primarily determined by the distribution of zinc ions within the cell. Zinc ions can be found in various cellular compartments, including the cytoplasm, nucleus, and organelles such as mitochondria and endoplasmic reticulum . The localization of zinc ions can influence their activity and function. For example, zinc ions in the nucleus can interact with transcription factors and influence gene expression, while zinc ions in the mitochondria can affect mitochondrial function and energy production. The subcellular localization of this compound, through its dissociation into zinc ions, plays a crucial role in determining its biochemical and cellular effects.

Preparation Methods

Synthetic Routes and Reaction Conditions: Zinc carbonate can be synthesized through several methods:

Precipitation Method: This involves reacting a soluble zinc salt, such as zinc sulfate, with a sodium carbonate solution.

Carbonation Method: Carbon dioxide is passed through a solution of zinc salts, resulting in the precipitation of this compound.

Hydrothermal Synthesis: This method uses high temperature and pressure to produce high-purity this compound crystals.

Industrial Production Methods: In industrial settings, this compound is often produced by treating cold solutions of zinc sulfate with potassium bicarbonate. Upon warming, it converts to basic this compound (Zn₅(CO₃)₂(OH)₆) .

Types of Reactions:

Reaction with Acids: this compound reacts with acids to form zinc chloride and release carbon dioxide gas. For example:

Decomposition Reaction: When heated, this compound decomposes to form zinc oxide and carbon dioxide:

Common Reagents and Conditions:

Acids: Hydrochloric acid and sulfuric acid are commonly used in reactions with this compound

Heat: Decomposition of this compound requires heating.

Major Products:

Zinc Chloride (ZnCl₂): Formed when this compound reacts with hydrochloric acid.

Zinc Sulfate (ZnSO₄): Formed when this compound reacts with sulfuric acid.

Zinc Oxide (ZnO): Formed upon decomposition of this compound.

Mechanism of Action

The mechanism of action of zinc carbonate involves its ability to release zinc ions, which play crucial roles in various biological processes. Zinc ions act as cofactors for numerous enzymes, facilitating catalytic, structural, and regulatory functions . In agriculture, this compound nanoparticles enhance the internalization of zinc in plants, promoting growth and providing antifungal properties .

Comparison with Similar Compounds

Zinc carbonate can be compared with other similar compounds such as:

Calcium Carbonate (CaCO₃): Both compounds have similar structures, but this compound is less soluble in water compared to calcium carbonate.

Magnesium Carbonate (MgCO₃): Like this compound, magnesium carbonate is also insoluble in water and decomposes upon heating to form magnesium oxide and carbon dioxide.

Iron Carbonate (FeCO₃):

This compound’s unique properties, such as its ability to release zinc ions and its applications in various fields, make it a valuable compound in both scientific research and industrial applications.

Synthesis routes and methods

Procedure details

Each of the mixtures of copper nitrate and zinc nitrate at a Zn/(Zn+Cu) atomic ratio of 0.1, 0.2, 0.3, 0.5 and 0.67, respectively, was dissolved in an ionexchanged water at a concentration of 20 wt %. Separately, a 20 wt % aqueous solution containing a stoichiometric amount of sodium carbonate was prepared. The resulting sodium carbonate solution was added dropwise to the solution of nitrate mixture while stirring in a stirring tank to produce a precipitate of basic copper carbonate and basic zinc carbonate. The precipitate was filtered, washed with water and dried at 120° C. for 10 hours. The precipitate was then calcined at a temperature of 350° C. for 5 hours to obtain five mixtures of cupric oxide and zinc oxide having different proportions.

Customer Q & A

Q1: What is the molecular formula of basic zinc carbonate?

A1: The molecular formula of basic this compound can vary, but a common form is Zn₄(OH)₆SO₄·5H₂O. This formula highlights the presence of sulfate and water molecules in the structure, making it distinct from simple this compound (ZnCO₃). []

Q2: How does the structure of basic this compound influence its properties?

A2: Basic this compound often exhibits a unique hexagonal and laminar structure. Each slice is a regular hexagon, ranging from 0.1 to 100 microns in size, with thicknesses varying from a few to 20 microns. This distinct morphology makes it promising for applications in chemical synthesis, catalysis, photocatalysis, sensors, and nano devices. []

Q3: What happens when basic this compound is heated?

A3: Basic this compound decomposes upon heating, releasing carbon dioxide and water vapor, ultimately yielding zinc oxide. This thermal decomposition process is influenced by factors like heating rate, surrounding atmosphere, and the presence of other compounds. [, , , , , ]

Q4: Can the thermal decomposition of basic this compound be controlled?

A4: Yes, factors like carbon dioxide partial pressure can impact the thermal decomposition kinetics of basic this compound. Higher CO2 partial pressure has been shown to increase the starting temperature of the decomposition reaction. [, ]

Q5: What are some of the potential applications of basic this compound?

A5: Due to its unique laminar structure, basic this compound holds promise for applications in chemical synthesis, catalysis, photocatalysis, sensors, and nano devices. []

Q6: How is basic this compound used in the production of zinc oxide?

A6: Basic this compound serves as a precursor material for synthesizing zinc oxide. Calcination of basic this compound at temperatures around 350°C for a specific duration leads to the formation of zinc oxide nanoparticles. [, , ]

Q7: Are there specific advantages of using basic this compound as a precursor for zinc oxide nanoparticles?

A7: Yes, utilizing basic this compound as a precursor for zinc oxide nanoparticles offers several advantages. This method is cost-effective, environmentally friendly, and allows for control over the morphology and size of the resulting zinc oxide particles. [, , , ]

Q8: Can basic this compound be used in the remediation of industrial wastewater?

A8: Research suggests that basic this compound can play a role in removing iron from zinc sulfate solutions, a common challenge in industrial processes. Combining basic this compound with zinc oxide in the iron removal process has shown promising results in reducing iron content and improving filtration speed. []

Q9: Are there any environmental concerns related to basic this compound?

A9: While generally considered less toxic than zinc oxide nanoparticles, more research is needed to fully understand the potential environmental impact of basic this compound. This includes evaluating its effects on aquatic ecosystems and its potential for bioaccumulation. [, ]

Q10: How can the environmental impact of basic this compound be minimized?

A10: Minimizing the environmental impact of basic this compound involves responsible production practices, proper waste management, and exploring the use of biodegradable alternatives when possible. This might include optimizing synthesis routes to reduce waste generation and developing efficient recycling methods. [, ]

Q11: What are some key areas for future research on basic this compound?

A11: Future research on basic this compound could focus on:

• In-depth toxicity studies: Examining the potential long-term effects of basic this compound exposure on various organisms and ecosystems is crucial. [, ]
• Optimizing synthesis methods: Developing more sustainable and efficient methods for producing basic this compound with controlled particle size and morphology is essential. [, ]
• Expanding applications: Exploring the potential of basic this compound in areas like drug delivery systems, antimicrobial coatings, and energy storage devices could lead to novel applications. [, ]